N-(4-bromobenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide

• IUPAC Name: N-(4-bromo-1,3-benzothiazol-2-yl)-2-(4-fluorophenyl)acetamide
• InChI: InChI=1S/C15H10BrFN2OS/c16-11-2-1-3-12-14(11)19-15(21-12)18-13(20)8-9-4-6-10(17)7-5-9/h1-7H,8H2,(H,18,19,20)
• InChI Key: JYOLAVLHHUTSMW-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=C(C(=C1)Br)N=C(S2)NC(=O)CC3=CC=C(C=C3)F
• Molecular Formula: C15H10BrFN2OS
• Molecular Weight: 365.2 g/mol

Description

N-(4-bromobenzo[d]thiazol-2-yl)-2-(4-fluorophenyl)acetamide, also known as BBTA, is a chemical compound that has been studied for its potential use in scientific research. BBTA is a heterocyclic compound that contains a benzothiazole ring and a fluoro-phenyl group. This compound has been synthesized using various methods and has been tested for its mechanism of action, biochemical and physiological effects, and potential applications in scientific research.

Scientific Research Applications

Anticancer Applications

Several studies focus on the synthesis and evaluation of benzothiazole derivatives for their anticancer activity. For instance, benzothiazole derivatives have been synthesized and tested for their potential antitumor activity against a variety of human tumor cell lines. Compounds with a benzothiazole structure have shown considerable anticancer activity against some cancer cell lines, highlighting their potential as therapeutic agents in cancer treatment (Yurttaş, Tay, & Demirayak, 2015). Additionally, other research has synthesized benzothiazole acylhydrazone derivatives, which were evaluated for their anticancer activity across various cancer cell lines, showing significant activity, particularly against breast cancer (Osmaniye et al., 2018).

Antimicrobial Applications

Research into benzothiazole derivatives has also extended into antimicrobial activities. Synthesis and evaluation of such derivatives have demonstrated good to moderate activity against selected bacterial and fungal strains, supporting their potential use as antimicrobial agents. For example, substituted N-(benzo[d]thiazol-2-yl)-2-chloroacetamide derivatives have been synthesized and evaluated for their antimicrobial activity, showing promise against various microbial strains (Anuse et al., 2019).

Synthesis and Properties

Studies have been conducted on the synthesis methodologies and properties of benzothiazole derivatives, providing insights into their chemical behaviors and potential applications. For instance, research on the synthesis of benzothiazole acylhydrazones explores their potential as anticancer agents, evaluating their cytotoxic activity against different cancer cell lines and analyzing their structural and spectral features through DFT calculations (Abu-Melha, 2021).